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Compound of Interest

Compound Name: Benzyltrimethylammonium

CAS No.: 14800-24-9

Cat. No.: B079724 Get Quote

Executive Summary & Molecule Profile[1]
Benzyltrimethylammonium Chloride (BTMA-Cl) is a quaternary ammonium salt (quat) distinct

from the long-chain fatty quats (e.g., Behentrimonium Chloride) typically found in cosmetics.

Unlike its lipophilic cousins, BTMA-Cl possesses a short-chain alkyl structure (C1), rendering it

highly water-soluble and increasing its charge density per unit of mass.

While primarily known as a Phase Transfer Catalyst (PTC) in organic synthesis, its utility in

cosmetics—specifically as a potent antistatic agent and antimicrobial auxiliary—is valuable for

niche high-performance formulations. However, its high electrolyte strength and acute toxicity

profile in pure form require rigorous handling protocols.
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Property Specification Formulation Impact

INCI Name
Benzyltrimethylammonium

Chloride

Listed in CosIng (EU) & PCPC

(US).

CAS No. 56-93-9 Essential for regulatory filing.

Molecular Weight ~185.7 g/mol
High charge density facilitates

rapid electrostatic bonding.

Solubility > 800 g/L (Water)
Excellent for clear aqueous

systems (toners, sprays).

pH Stability 3.0 – 9.0
Stable across typical cosmetic

pH ranges.

Appearance White crystalline powder
Hygroscopic; requires

moisture-controlled storage.

Regulatory & Safety Framework (Go/No-Go
Decision)
CRITICAL WARNING: Pure BTMA-Cl is classified as Acute Tox. 3 (Oral/Dermal) under GHS. It

is significantly more hazardous than standard conditioning quats.

Regulatory Status[2][3][4][5][6][7]
EU Cosmetics Regulation (1223/2009):

Preservative Status: BTMA-Cl is NOT listed in Annex V. Therefore, it cannot be claimed as

a primary preservative in the EU, although it has antimicrobial properties. It must be

claimed as an antistatic or conditioning agent.

Restricted Substances: While not explicitly banned in Annex II, its safety profile

necessitates a robust Safety Assessment (CPSR).

USA (CIR/FDA): Generally recognized as safe for use in rinse-off products at low

concentrations (typically < 0.1% - 1.0%).
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Handling Protocol
PPE: Full-face respirator (P3 filter), nitrile gloves (double-gloved recommended), and lab

coat are mandatory during weighing.

Engineering Controls: Weighing must occur inside a fume hood or powder containment

enclosure.

Incompatibility: violent reaction with strong oxidizers; precipitation with anionic surfactants

(SLS/SLES).

Mechanism of Action
BTMA-Cl functions through Electrostatic Substantivity. Its permanent positive charge (cationic

nitrogen) is attracted to the net-negative charge of damaged keratin (hair/skin) or bacterial cell

membranes.

Pathway Visualization
The following diagram illustrates the competitive adsorption mechanism where BTMA-Cl

neutralizes surface static without the "buildup" associated with polymeric quats.
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Caption: BTMA-Cl targets anionic sites on keratin and microbes via electrostatic attraction,

delivering flash-antistatic benefits.
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Protocol A: "Flash-Clear" Antistatic Spray (Leave-On)
Objective: Create a crystal-clear, non-tacky hair detangler. Traditional quats (Cetrimonium) can

cause cloudiness or buildup. BTMA-Cl offers clarity due to high solubility.[1]

Target Concentration: 0.20% w/w BTMA-Cl.

Ingredients Table
Phase Ingredient % w/w Function

A Deionized Water q.s. to 100 Solvent

A Disodium EDTA 0.10
Chelator (Boosts

antimicrobial efficacy)

B BTMA-Cl 0.20 Active Antistatic

B Propylene Glycol 2.00
Humectant/Solvent

aid

C

PEG-40

Hydrogenated Castor

Oil

0.50
Solubilizer for

fragrance

C Fragrance 0.10 Aesthetic

D Citric Acid (50% soln) q.s.[2][3]
pH Adjuster (Target

pH 5.0)

Step-by-Step Methodology
Solvent Prep: In a main beaker, charge Deionized Water. Add Disodium EDTA and mix until

fully dissolved (clear solution).

Active Incorporation:

Pre-mix: Dissolve BTMA-Cl in Propylene Glycol in a separate vessel. This ensures no "hot

spots" of high concentration.

Add Phase B to Phase A under moderate agitation (400 RPM).
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Solubilization: In a side vessel, premix Fragrance and PEG-40 HCO until homogenous. Add

to main batch slowly.

pH Adjustment: Check pH. It will likely be neutral/alkaline. Adjust to pH 4.5 – 5.5 using Citric

Acid. Note: BTMA is stable at this pH, and this range closes the hair cuticle.

Filtration: Pass through a 10-micron filter to remove any dust, ensuring optical clarity.

Protocol B: Cationic Compatibility Challenge (Stability
Test)
Objective: Verify that BTMA-Cl does not precipitate when mixed with "pseudo-anionics" or

amphoterics.

Prepare a 1% solution of BTMA-Cl.

Prepare a 5% solution of Cocamidopropyl Betaine (Amphoteric).

Titration: Slowly add Betaine solution to BTMA solution while measuring turbidity (NTU).

Pass Criteria: Solution remains clear (< 10 NTU). If haze forms, the ratio of

cationic:amphoteric is unbalanced, or the betaine has high anionic residuals.

Analytical Validation (Quality Control)
To ensure the correct dosage of BTMA-Cl in the final product, a Two-Phase Titration (Epton

Method variant) is required.
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Caption: Standard QC workflow for quantifying cationic actives in cosmetic bases.

Calculation
V: Volume of anionic titrant (mL)

N: Normality of titrant

MW: Molecular Weight of BTMA-Cl (185.7)

W: Weight of sample (g)
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Issue Root Cause Corrective Action

Precipitation

Interaction with Anionic

thickeners (e.g., Carbomer,

Xanthan Gum).

Switch to non-ionic thickeners

(Hydroxyethylcellulose) or

cationic polymers

(Polyquaternium-10).

Skin Irritation
Dosage too high (> 0.5%) or

pH too high (> 7.0).

Reduce BTMA-Cl to < 0.25%.

[4] Buffer pH to 5.0 to utilize

the skin's acid mantle for

protection.

Cloudiness
Incomplete dissolution or

fragrance incompatibility.

BTMA is highly soluble;

cloudiness is likely the

fragrance. Increase solubilizer

(Polysorbate 20 or PEG-40).

Corrosion
Chloride ions attacking

stainless steel (304).

Ensure passivation of mixing

vessels (316L Steel required).

Avoid prolonged storage in

metal; use HDPE.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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